Cas no 2649057-72-5 (N-3-(2-isocyanatopropan-2-yl)phenylacetamide)

• Product Name: N-3-(2-isocyanatopropan-2-yl)phenylacetamide
• CAS No: 2649057-72-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6129637
• PubChem ID: 165859385
• Update Time: 2025-10-24

N-3-(2-isocyanatopropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-isocyanatopropan-2-yl)phenylacetamide
• N-[3-(2-isocyanatopropan-2-yl)phenyl]acetamide
• 2649057-72-5
• EN300-1742022

• Inchi： 1S/C12H14N2O2/c1-9(16)14-11-6-4-5-10(7-11)12(2,3)13-8-15/h4-7H,1-3H3,(H,14,16)
• InChI Key： GDLZMTFHEVOSBJ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.5Ų

Additional information on N-3-(2-isocyanatopropan-2-yl)phenylacetamide

Comprehensive Overview of N-3-(2-isocyanatopropan-2-yl)phenylacetamide (CAS No. 2649057-72-5)

N-3-(2-isocyanatopropan-2-yl)phenylacetamide (CAS No. 2649057-72-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique isocyanate functional group, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a phenylacetamide backbone, makes it a versatile intermediate for developing novel therapeutics and industrial applications.

In recent years, the demand for N-3-(2-isocyanatopropan-2-yl)phenylacetamide has surged due to its potential in drug discovery and material science. Researchers are particularly interested in its applications for designing targeted drug delivery systems and polyurethane-based materials. The compound's isocyanate group allows for efficient cross-linking reactions, which are critical in polymer chemistry. This property aligns with the growing trend of sustainable material development, a hot topic in both academic and industrial circles.

One of the most frequently searched questions related to CAS No. 2649057-72-5 is its synthetic pathway and purity standards. High-purity N-3-(2-isocyanatopropan-2-yl)phenylacetamide is essential for ensuring reproducible results in research and manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. Additionally, the compound's stability under various storage conditions is a key concern for laboratories and production facilities.

The versatility of N-3-(2-isocyanatopropan-2-yl)phenylacetamide extends to its role in peptide coupling reactions and bioconjugation. These applications are particularly relevant in the context of biopharmaceuticals and diagnostic reagents, which are areas of intense research and investment. The compound's ability to form stable covalent bonds with amines and other nucleophiles makes it a valuable tool for modifying biomolecules.

From an environmental perspective, the handling and disposal of isocyanate-containing compounds like N-3-(2-isocyanatopropan-2-yl)phenylacetamide require adherence to stringent safety protocols. This aligns with the broader industry focus on green chemistry and waste reduction. Innovations in catalytic processes and solvent-free reactions are being explored to minimize the environmental footprint of such compounds.

In summary, N-3-(2-isocyanatopropan-2-yl)phenylacetamide (CAS No. 2649057-72-5) is a compound of high scientific and industrial relevance. Its applications span from pharmaceutical intermediates to advanced material synthesis, making it a subject of ongoing research and development. As the demand for specialized chemicals grows, this compound is poised to play an even more significant role in shaping future innovations.